1,2,5-Trimethylpyrrole
Overview
Description
1,2,5-Trimethylpyrrole is a member of pyrroles . It has a molecular formula of C7H11N and a molecular weight of 109.17 g/mol . The IUPAC name for this compound is 1,2,5-trimethylpyrrole .
Synthesis Analysis
The synthesis of 1,2,5-Trimethylpyrrole involves the treatment of phosphorous trichloride with an excess of triethylamine and 1,2,5-trimethylpyrrole in acetonitrile . This leads to the formation of phosphino-phosphenium chloride, which can be isolated by extraction with hot tetrahydrofuran (THF) and obtained as a white solid .Molecular Structure Analysis
The molecular structure of 1,2,5-Trimethylpyrrole can be represented by the InChI string:InChI=1S/C7H11N/c1-6-4-5-7(2)8(6)3/h4-5H,1-3H3
. The Canonical SMILES representation is CC1=CC=C(N1C)C
. Physical And Chemical Properties Analysis
1,2,5-Trimethylpyrrole has a molecular weight of 109.17 g/mol . It has a XLogP3-AA value of 1.5, indicating its partition coefficient between octanol and water . It has no hydrogen bond donor count and no hydrogen bond acceptor count . The exact mass of the compound is 109.089149355 g/mol .Scientific Research Applications
Thermophysical Property Research
1,2,5-Trimethylpyrrole is used in the study of thermophysical properties which are critical for material science. Researchers utilize this compound to understand phase behavior, reaction kinetics, and thermal stability which are essential for developing new materials and processes .
Oxidation Mechanism Studies
This compound is pivotal in kinetic and spectroscopic studies to understand the mechanisms of oxidation. Such research provides insights into chemical reactivity and stability, which is beneficial for various industrial applications .
Electrochemical Analysis
In electrochemistry, 1,2,5-Trimethylpyrrole is used to study electrode processes. It helps in understanding the electron transfer mechanisms and developing new electrochemical sensors or batteries .
Heterocyclic Aromatic Hydrocarbon Studies
As a heterocyclic aromatic hydrocarbon, 1,2,5-Trimethylpyrrole is studied for its electronic and photonic properties which are crucial for developing new materials for optoelectronics .
Mechanism of Action
Target of Action
1,2,5-Trimethylpyrrole is a heterocyclic compound It’s known that it can affect the respiratory system .
Pharmacokinetics
Its lipophilicity and water solubility properties may influence its bioavailability .
Action Environment
The action, efficacy, and stability of 1,2,5-Trimethylpyrrole can be influenced by various environmental factors. For instance, temperature can affect the compound’s state and reactivity . .
Safety and Hazards
1,2,5-Trimethylpyrrole is classified as a flammable liquid (Category 3), skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . Precautionary measures include avoiding heat/sparks/open flames/hot surfaces, keeping the container tightly closed, and using only outdoors or in a well-ventilated area .
Future Directions
1,2,5-Trimethylpyrrole has potential as an oxygen-scavenger additive for future jet fuels . The oxygenation of 1,2,5-Trimethylpyrrole in cyclooctane at 120 °C is consistent with a mechanism for the initial stages of the reaction being an ETIO reaction . This study provides new insights for the development of oxygen scavengers which may be useful for future jet fuels .
properties
IUPAC Name |
1,2,5-trimethylpyrrole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N/c1-6-4-5-7(2)8(6)3/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRABRACUKBOTKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20239239 | |
Record name | 1,2,5-Trimethylpyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20239239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Boiling Point |
171.00 °C. @ 760.00 mm Hg | |
Record name | 1,2,5-Trimethyl-1H-pyrrole | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029722 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
1,2,5-Trimethylpyrrole | |
CAS RN |
930-87-0 | |
Record name | 1,2,5-Trimethyl-1H-pyrrole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=930-87-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,5-Trimethylpyrrole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000930870 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 930-87-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=81220 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 1,2,5-Trimethylpyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20239239 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2,5-trimethylpyrrole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.023 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,2,5-TRIMETHYLPYRROLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7K4P5HS0RP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | 1,2,5-Trimethyl-1H-pyrrole | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029722 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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